Cas no 56844-42-9 (6-Chloro-5-methylthieno[2,3-d]pyrimidin-4(3H)-one)

• Product Name: 6-Chloro-5-methylthieno[2,3-d]pyrimidin-4(3H)-one
• CAS No: 56844-42-9
• MF: C₇H₅ClN₂OS
• MW: 200.645398855209
• CID: 1092350
• PubChem ID: 12217340
• Update Time: 2025-09-21

6-Chloro-5-methylthieno[2,3-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-methylthieno[2,3-d]pyrimidin-4(3H)-one
• 6-chloro-5-methyl-3H-thieno[2,3-d]pyrimidin-4-one
• 6-Chloro-5-methyl-thieno[2,3-d]pyrimidin-4(3H)-one
• 6-Chloro-5-methylthieno[2,3-d]pyrimidin-4(1H)-one
• 56844-42-9
• 6-chloro-5-methylthieno[2,3-d]pyrimidin-4-ol
• SCHEMBL1604200
• SCHEMBL12318281
• DTXSID601232826
• NKRRDSBGZMLASN-UHFFFAOYSA-N

• Inchi： 1S/C7H5ClN2OS/c1-3-4-6(11)9-2-10-7(4)12-5(3)8/h2H,1H3,(H,9,10,11)
• InChI Key： NKRRDSBGZMLASN-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C2C(NC=NC=2S1)=O

Computed Properties

• Exact Mass: 199.9811117g/mol
• Monoisotopic Mass: 199.9811117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines